Cas no 100850-70-2 (Thiocyanic acid,2-methyl-3-oxobutyl ester)

• Product Name: Thiocyanic acid,2-methyl-3-oxobutyl ester
• CAS No: 100850-70-2
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 124259
• PubChem ID: 13425926
• Update Time: 2025-04-18

Thiocyanic acid,2-methyl-3-oxobutyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-methyl-3-oxobutyl ester
• (2-methyl-3-oxobutyl) thiocyanate
• Thiocyanic acid, 2-methyl-3-oxobutyl ester (9CI)
• 100850-70-2
• DTXSID40540475
• 2-Methyl-3-oxobutyl thiocyanate
• Thiocyanic acid,2-methyl-3-oxobutyl ester(9ci)
• 3-Methyl-4-thiocyanatobutan-2-one

• Inchi： 1S/C6H9NOS/c1-5(6(2)8)3-9-4-7/h5H,3H2,1-2H3
• InChI Key： FZVUFHSECFXODA-UHFFFAOYSA-N
• SMILES： S(C#N)CC(C(C)=O)C

Computed Properties

• Exact Mass: 143.04057
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• PSA: 40.86
• LogP: 1.42578